2-Chloro-4-(3-methylthiophenyl)phenol, 95%
Overview
Description
2-Chloro-4-(3-methylthiophenyl)phenol, 95% (2C4MTP) is an important organic compound used in various scientific research applications. It is a colorless to yellowish-brown crystalline solid with a melting point of 88-90 °C and a boiling point of 269-271 °C. 2C4MTP is a widely used reagent in organic synthesis and is often used as a starting material for the synthesis of other organic compounds.
Scientific Research Applications
2-Chloro-4-(3-methylthiophenyl)phenol, 95% is used in a variety of scientific research applications, including the synthesis of other organic compounds, the synthesis of pharmaceuticals, and the study of biochemical and physiological effects. 2-Chloro-4-(3-methylthiophenyl)phenol, 95% has also been used to synthesize a variety of compounds, including 4-(3-methylthiophenyl)phenol, 4-chloro-3-methylthiophenol, and 4-methylthiophenol.
Mechanism of Action
2-Chloro-4-(3-methylthiophenyl)phenol, 95% is a strong electrophilic reagent, meaning it is capable of reacting with electron-rich molecules to form covalent bonds. This reaction is known as electrophilic aromatic substitution, and is the basis for many of the reactions involving 2-Chloro-4-(3-methylthiophenyl)phenol, 95%. In the presence of a strong acid, 2-Chloro-4-(3-methylthiophenyl)phenol, 95% can react with electron-rich molecules such as phenols and thiophenols to form covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-(3-methylthiophenyl)phenol, 95% are not well understood. However, it is known that 2-Chloro-4-(3-methylthiophenyl)phenol, 95% can interact with enzymes and other proteins, and can bind to DNA. In addition, 2-Chloro-4-(3-methylthiophenyl)phenol, 95% has been shown to inhibit the activity of certain enzymes, which could potentially lead to changes in biochemical pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-4-(3-methylthiophenyl)phenol, 95% in laboratory experiments include its stability and low cost. 2-Chloro-4-(3-methylthiophenyl)phenol, 95% is a relatively stable compound and can be stored for long periods of time without significant degradation. In addition, 2-Chloro-4-(3-methylthiophenyl)phenol, 95% is relatively inexpensive, making it a cost-effective reagent for laboratory experiments.
The main limitation of using 2-Chloro-4-(3-methylthiophenyl)phenol, 95% in laboratory experiments is its potential toxicity. 2-Chloro-4-(3-methylthiophenyl)phenol, 95% is a strong electrophilic reagent and can react with proteins and other molecules in the body, potentially leading to adverse effects. Therefore, it is important to take appropriate safety precautions when handling 2-Chloro-4-(3-methylthiophenyl)phenol, 95% in the laboratory.
Future Directions
The potential applications of 2-Chloro-4-(3-methylthiophenyl)phenol, 95% are vast and are only beginning to be explored. Future research should focus on understanding the biochemical and physiological effects of 2-Chloro-4-(3-methylthiophenyl)phenol, 95%, as well as its potential toxicity. In addition, further research should focus on the development of new synthetic methods for the production of 2-Chloro-4-(3-methylthiophenyl)phenol, 95% and its derivatives. Finally, research should explore the potential applications of 2-Chloro-4-(3-methylthiophenyl)phenol, 95% in the synthesis of pharmaceuticals, as well as its potential use as a drug delivery system.
Synthesis Methods
The synthesis of 2-Chloro-4-(3-methylthiophenyl)phenol, 95% is typically achieved by the reaction of 4-chloro-3-methylthiophenol with a strong acid such as sulfuric acid or hydrochloric acid. The reaction is typically carried out at temperatures between 40 and 60 °C. The reaction produces a colorless to yellowish-brown solid which is then filtered and recrystallized to obtain the desired purity.
properties
IUPAC Name |
2-chloro-4-(3-methylsulfanylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClOS/c1-16-11-4-2-3-9(7-11)10-5-6-13(15)12(14)8-10/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQPFBKFKCDGOID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C2=CC(=C(C=C2)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701242387 |
Source
|
| Record name | [1,1′-Biphenyl]-4-ol, 3-chloro-3′-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701242387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(3-methylthiophenyl)phenol | |
CAS RN |
1261956-48-2 |
Source
|
| Record name | [1,1′-Biphenyl]-4-ol, 3-chloro-3′-(methylthio)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261956-48-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [1,1′-Biphenyl]-4-ol, 3-chloro-3′-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701242387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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